Cas no 91976-29-3 (Methyl-2,2-dimethyl-3-<1-acetoxy-aethyl>-cyclobutanacetat)

• Product Name: Methyl-2,2-dimethyl-3-<1-acetoxy-aethyl>-cyclobutanacetat
• CAS No: 91976-29-3
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 997660
• PubChem ID: 262817
• Update Time: 2025-04-20

Methyl-2,2-dimethyl-3-<1-acetoxy-aethyl>-cyclobutanacetat Chemical and Physical Properties

Names and Identifiers

• Methyl-2,2-dimethyl-3-<1-acetoxy-aethyl>-cyclobutanacetat
• NSC96771
• Methyl {3-[1-(acetyloxy)ethyl]-2,2-dimethylcyclobutyl}acetate
• DTXSID00919426
• 91976-29-3
• NSC-96771

• Inchi： 1S/C13H22O4/c1-8(17-9(2)14)11-6-10(13(11,3)4)7-12(15)16-5/h8,10-11H,6-7H2,1-5H3
• InChI Key： LKIXAKGRUDCMMS-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)C1CC(CC(=O)OC)C1(C)C

Computed Properties

• Exact Mass: 242.15200
• Monoisotopic Mass: 242.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.013
• Boiling Point: 276°C at 760 mmHg
• Flash Point: 123.8°C
• Refractive Index: 1.446
• PSA: 52.60000
• LogP: 2.16340